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Compound of Interest

Compound Name: p-nitrobenzyl mesylate

Cat. No.: B163017

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This
guide provides a comprehensive overview of the safety and handling precautions for p-
nitrobenzyl mesylate (PNBM), an alkylating reagent commonly used in kinase substrate
identification.

Chemical and Physical Properties

p-Nitrobenzyl mesylate is a synthetic solid. While some physical properties are not
extensively documented in publicly available safety data sheets, its key identifiers and known
characteristics are summarized below.
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Property Value Reference
CAS Number 39628-94-9 [1]
Molecular Formula CsHoNOsS [2]
Molecular Weight 231.23 Da

Appearance Solid [2]

Purity >98% (HPLC)

Solubility Soluble in DMSO to 100 mM [2][3]

4-nitro-benzenemethanol, 1-
methanesulfonate; 4-

Synonyms ) [11[2]
Nitrobenzyl mesylate; para-

Nitrobenzyl mesylate; PNBM

Hazard Identification and Personal Protective Equipment
(PPE)

There is some conflicting information in available Safety Data Sheets (SDS). While one source
indicates that the substance is not classified as hazardous under the Globally Harmonized
System (GHS)[1], another more comprehensive SDS for the same CAS number lists significant
health hazards. Therefore, a conservative approach to safety is strongly advised.
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Hazard Statement

GHS Classification

Recommended Personal
Protective Equipment
(PPE)

Harmful if swallowed

Acute toxicity, Oral (Category
4)

Engineering Controls: Use in a
well-ventilated area, preferably
in a chemical fume hood.[4]
Ensure eyewash stations and
safety showers are readily
accessible.[4] Eye/Face
Protection: Wear chemical
safety goggles or a face shield.
[4] Skin Protection: Wear a lab
coat and appropriate chemical-
resistant gloves.[5] Due to a
lack of specific glove material
recommendations, consult with
your institution's safety officer.
Respiratory Protection: If dust
is generated or ventilation is
inadequate, use a
NIOSH/MSHA approved
respirator with a particulate
filter.[4]

Causes skin irritation

Skin Corrosion/Irritation

(Category 2)

Causes serious eye irritation

Serious Eye Damage/Eye

Irritation (Category 2A)

Suspected of causing genetic

defects

Germ cell mutagenicity

(Category 2)

Suspected of causing cancer

Carcinogenicity (Category 2)

Suspected of damaging fertility
or the unborn child

Reproductive toxicity

(Category 2)
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Note: Hazard classifications are based on the more comprehensive SDS available to ensure
the highest level of safety.

Handling, Storage, and Stability

Proper storage and handling are critical to maintaining the stability of p-nitrobenzyl mesylate
and ensuring user safety.

Condition Recommendation Reference

Wash hands thoroughly after
handling. Avoid contact with
General Handling eyes, skin, and clothing.[4]
Avoid creating dust.[4] Do not
eat, drink, or smoke in the

laboratory.

Store at -20°C in a dry, cool,
) and well-ventilated place.[6]
Storage of Solid ] ]
Keep container tightly closed

under desiccating conditions.

Prepare solutions on the same
day if possible.[3] For short-
term storage, aliquots in
DMSO can be stored at -20°C
Storage of Solutions for up to one month.[3][6][7]
For longer-term storage, store
at -80°C for up to one year.[6]
Avoid repeated freeze-thaw

cycles.[6]

- Stable under normal storage
Stability B [5]
conditions.

Acids, strong oxidizing agents,
Incompatible Materials acid anhydrides, and acid [4]

chlorides.
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Experimental Protocols
Protocol 1: Preparation of a 50 mM Stock Solution

This protocol describes the preparation of a stock solution of p-nitrobenzyl mesylate in
DMSO, a common procedure for its use as an alkylating reagent.

Materials:

p-Nitrobenzyl mesylate (solid)

Anhydrous or fresh DMSOI6]

Vortex mixer

Appropriate vials for storage

Methodology:

Equilibrate the p-nitrobenzyl mesylate container to room temperature before opening to
prevent moisture condensation.

 In a chemical fume hood, weigh out the required amount of p-nitrobenzyl mesylate. To
prepare a 50 mM solution, this is approximately 12 mg/mL.[3]

o Add the appropriate volume of DMSO to the solid.
» Vortex the mixture until the solid is completely dissolved.[3]

« If not for immediate use, aliquot the solution into single-use vials to avoid repeated freeze-
thaw cycles.

» Store the aliquots at -20°C for up to one month or -80°C for longer periods.[6][7]

o Before use, equilibrate the solution to room temperature and ensure no precipitate is
present.[3]

Protocol 2: Emergency Spill Response
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This protocol outlines the steps to be taken in the event of a small spill of solid p-nitrobenzyl
mesylate in a laboratory setting.

Materials:

» Spill containment kit (absorbent pads, inert absorbent material like sand or vermiculite)
o Sealable waste disposal bags or containers

o Appropriate PPE (gloves, lab coat, safety goggles, respirator if necessary)
Methodology:

o Evacuate and Alert: Immediately alert others in the vicinity of the spill. If the spill is large or in
a poorly ventilated area, evacuate the lab and contact your institution's safety officer.

o Don PPE: Before addressing the spill, don the appropriate personal protective equipment.
o Containment: Prevent the spread of the solid. Avoid raising dust.

o Cleanup: Carefully sweep up the solid material and place it into a suitable, labeled, and
sealed container for disposal.[4] Do not use water.

o Decontamination: Clean the spill area with a suitable solvent (consult your institution's safety
guidelines) and then wash with soap and water.

» Disposal: Dispose of the waste material according to institutional and local regulations.

Visualizations
Hierarchy of Controls for Safe Handling

The following diagram illustrates the hierarchy of controls, from most to least effective, for
minimizing exposure to p-nitrobenzyl mesylate.
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Hierarchy of Controls for p-Nitrobenzyl Mesylate
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(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls

(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure.

Workflow for p-Nitrobenzyl Mesylate Spill Response

This diagram outlines the logical steps to follow when responding to a spill of p-nitrobenzyl

mesylate.
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Caption: Logical workflow for responding to a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of p-
Nitrobenzyl Mesylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163017#safety-and-handling-precautions-for-p-
nitrobenzyl-mesylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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